Cas no 1807246-34-9 (6-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid)

• Product Name: 6-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid
• CAS No: 1807246-34-9
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 5006296
• Update Time: 2025-07-23

6-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C11H8F3NO3/c1-6-8(4-10(16)17)7(5-15)2-3-9(6)18-11(12,13)14/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： IPQZZQIFLQAIQJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)C(CC(=O)O)=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on 6-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid

Comprehensive Overview of 6-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1807246-34-9)

The compound 6-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1807246-34-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyano group, methyl substitution, and trifluoromethoxy moiety, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its applications in drug discovery, particularly in modulating enzyme activity or receptor binding, owing to its distinct electronic and steric properties.

In recent years, the demand for fluorinated compounds like 6-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid has surged due to their enhanced metabolic stability and lipophilicity. These traits are critical in designing drugs with improved bioavailability and target specificity. The trifluoromethoxy group, in particular, is a hotspot in medicinal chemistry, as it often enhances a molecule's binding affinity and resistance to degradation. This compound’s CAS No. 1807246-34-9 is frequently searched in scientific databases, reflecting its growing relevance in cutting-edge research.

From a synthetic perspective, 6-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid serves as a versatile building block. Its phenylacetic acid backbone allows for further functionalization, enabling the creation of derivatives with tailored properties. Chemists are particularly interested in its potential to form amide or ester linkages, which are pivotal in prodrug design. The cyano group also offers opportunities for click chemistry or other bioorthogonal reactions, expanding its utility in bioconjugation and labeling applications.

Environmental and sustainability considerations are increasingly influencing chemical research, and 6-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid is no exception. Innovations in green chemistry aim to optimize its synthesis, reducing waste and energy consumption. Researchers are exploring catalytic methods and solvent-free reactions to produce this compound more efficiently. Such advancements align with global trends toward sustainable pharmaceutical manufacturing, a topic frequently queried in AI-driven search engines and academic forums.

Another area of interest is the compound’s potential role in agrochemical development. The trifluoromethoxy and cyano groups are known to impart pesticidal or herbicidal activity, making this molecule a candidate for novel crop protection agents. With the agriculture sector seeking eco-friendly alternatives to traditional pesticides, 6-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid could contribute to next-generation solutions that balance efficacy and environmental safety.

Analytical characterization of CAS No. 1807246-34-9 is another critical focus. Advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure purity and confirm structural integrity. These methods are essential for quality control in industrial and academic settings, where precise compound specifications are mandatory. Searches for "how to analyze fluorinated phenylacetic acid derivatives" highlight the technical curiosity surrounding this compound.

In summary, 6-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1807246-34-9) represents a multifaceted tool for modern chemistry. Its applications span drug discovery, agrochemical innovation, and sustainable synthesis, reflecting broader scientific and industrial priorities. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture, making it a subject of enduring interest and investigation.